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Voltage-gated sodium channels are crucial for the initiation and propagation of action potentials
in excitable cells like neurons.[1] The Nav1.8 subtype, encoded by the SCN10A gene, is
preferentially expressed in peripheral nociceptive neurons, which are specialized nerve cells
that detect painful stimuli.[1][2] This restricted expression pattern makes Nav1.8 an attractive
target for the development of non-opioid analgesics with potentially fewer central nervous
system (CNS) side effects.[1][3] Upon tissue injury or inflammation, Nav1.8 channels are
activated, leading to the transmission of pain signals from the periphery to the spinal cord and
brain. Selective inhibition of Nav1.8 can dampen this signaling, thereby producing an analgesic
effect.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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